Cas no 1639260-87-9 (3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid)

• Product Name: 3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid
• CAS No: 1639260-87-9
• MF: C₉H₆F₃N₃O₂S
• MW: 277.22305059433
• MDL: MFCD31692063
• CID: 4610344
• PubChem ID: 121267810
• Update Time: 2025-05-21

3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• 3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

• MDL： MFCD31692063
• Inchi： 1S/C9H6F3N3O2S/c1-18-8-14-13-6-4(7(16)17)2-3-5(15(6)8)9(10,11)12/h2-3H,1H3,(H,16,17)
• InChI Key： NNVGQMBYDFTBNW-UHFFFAOYSA-N
• SMILES： C12=NN=C(SC)N1C(C(F)(F)F)=CC=C2C(O)=O

Additional information on 3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4triazolo4,3-apyridine-8-carboxylic acid

Recent Advances in the Study of 3-(Methylsulfanyl)-5-(Trifluoromethyl)-1,2,4-Triazolo[4,3-a]Pyridine-8-Carboxylic Acid (CAS: 1639260-87-9)

The compound 3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid (CAS: 1639260-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoromethyl group and the methylsulfanyl moiety in its structure has been shown to enhance its binding affinity to various biological targets, making it a promising scaffold for drug development. Researchers have explored its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements in the study of this compound is its application in the development of small-molecule inhibitors targeting specific protein-protein interactions. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid exhibited potent inhibitory activity against a range of kinases involved in cell signaling pathways. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, leading to the identification of several promising lead compounds.

In addition to its potential as a kinase inhibitor, this compound has also been investigated for its antimicrobial properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of the compound displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold.

Another area of interest is the compound's role in the development of radiopharmaceuticals. Recent research has explored its use as a chelating agent for radiometals such as gallium-68 and copper-64, which are commonly used in positron emission tomography (PET) imaging. The compound's ability to form stable complexes with these metals, combined with its favorable pharmacokinetic properties, makes it a promising candidate for the development of new imaging agents for cancer diagnosis and monitoring.

Despite these promising findings, challenges remain in the further development of this compound. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic optimization and preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a valuable tool in drug discovery and chemical biology.

In conclusion, 3-(methylsulfanyl)-5-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridine-8-carboxylic acid (CAS: 1639260-87-9) represents a promising scaffold for the development of novel therapeutic agents and imaging tools. Continued research into its chemical and biological properties is expected to yield further insights and applications in the field of medicinal chemistry.